Cas no 2224427-77-2 (N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide)

• Product Name: N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide
• CAS No: 2224427-77-2
• MF: C₁₅H₂₂N₂O₃S₂
• MW: 342.476781368256
• CID: 5411411
• PubChem ID: 132390266
• Update Time: 2025-07-24

N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034122505
• 2224427-77-2
• N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide
• N-(4-cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-(ethenesulfonyl)propanamide
• Z3015821133
• EN300-26603913

• Inchi： 1S/C15H22N2O3S2/c1-3-22(19,20)10-9-13(18)16-15-17-14(11(2)21-15)12-7-5-4-6-8-12/h3,12H,1,4-10H2,2H3,(H,16,17,18)
• InChI Key： UTMPZMFQLGGITA-UHFFFAOYSA-N
• SMILES： S1C(NC(CCS(C=C)(=O)=O)=O)=NC(=C1C)C1CCCCC1

Computed Properties

• Exact Mass: 342.10718492g/mol
• Monoisotopic Mass: 342.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide

Comprehensive Overview of N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide (CAS No. 2224427-77-2)

N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide, identified by its CAS number 2224427-77-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both cyclohexyl and ethenylsulfonyl moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies highlight the growing interest in thiazole derivatives due to their potential therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer effects. The CAS 2224427-77-2 compound, with its unique sulfonylpropanamide side chain, is being explored for its role in modulating enzyme activity and protein interactions. Researchers are particularly intrigued by its potential to serve as a kinase inhibitor, a hot topic in oncology and autoimmune disease research.

In the context of agrochemical innovation, N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide has shown promise as a precursor for novel pesticides and herbicides. Its structural features, such as the methyl-thiazole core, contribute to its stability and bioavailability, making it a viable option for crop protection formulations. This aligns with the global push for sustainable agriculture and reduced environmental impact, addressing common search queries like "eco-friendly pesticide alternatives" and "next-gen agrochemicals."

The synthesis of CAS 2224427-77-2 involves multi-step organic reactions, including cyclohexylation and sulfonylation, which are frequently discussed in academic forums and patent literature. Its ethenylsulfonyl group is particularly noteworthy, as it can participate in Michael addition reactions, expanding its utility in medicinal chemistry. This characteristic has led to its inclusion in virtual screening libraries for drug discovery, a trending topic in AI-driven pharmaceutical research.

From a commercial perspective, the demand for thiazole-based compounds like N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide is rising, driven by their versatility and efficacy. Suppliers and manufacturers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing industry concerns about quality control. This compound is also featured in discussions about custom synthesis and bulk API production, reflecting its relevance in contract research organizations (CROs).

In summary, N-(4-Cyclohexyl-5-methyl-1,3-thiazol-2-yl)-3-ethenylsulfonylpropanamide (CAS 2224427-77-2) represents a cutting-edge example of how heterocyclic chemistry continues to drive innovation across multiple sectors. Its potential applications in pharmaceuticals, agrochemicals, and material science make it a compound worth watching in the coming years, especially as research into its mechanistic pathways advances.